Cas no 1807268-94-5 (Methyl 4-chloro-3-fluoropyridine-2-acetate)

• Product Name: Methyl 4-chloro-3-fluoropyridine-2-acetate
• CAS No: 1807268-94-5
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• CID: 4802903
• Update Time: 2025-05-20

Methyl 4-chloro-3-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-fluoropyridine-2-acetate

• Inchi： 1S/C8H7ClFNO2/c1-13-7(12)4-6-8(10)5(9)2-3-11-6/h2-3H,4H2,1H3
• InChI Key： UBGDBSBNYJJVFT-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-chloro-3-fluoropyridine-2-acetate

Methyl 4-chloro-3-fluoropyridine-2-acetate (CAS No. 1807268-94-5): An Overview

Methyl 4-chloro-3-fluoropyridine-2-acetate (CAS No. 1807268-94-5) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is a methyl ester derivative of 4-chloro-3-fluoropyridine-2-acetic acid, characterized by its unique chemical structure and properties. The presence of a chlorine and a fluorine atom in the pyridine ring, along with the ester functionality, makes it an attractive intermediate for the synthesis of various biologically active molecules.

The chemical structure of Methyl 4-chloro-3-fluoropyridine-2-acetate is represented by the formula C₉H₇ClFNO₂. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dichloromethane. Its molecular weight is approximately 215.61 g/mol, and it has a melting point ranging from 75 to 78°C.

In recent years, Methyl 4-chloro-3-fluoropyridine-2-acetate has gained considerable attention due to its potential as an intermediate in the synthesis of pharmaceuticals. One notable application is in the development of drugs targeting specific biological pathways. For instance, compounds derived from this intermediate have shown promise in the treatment of neurological disorders, cancer, and inflammatory diseases. The chlorine and fluorine substituents on the pyridine ring enhance the lipophilicity and metabolic stability of the final drug molecules, making them more effective in their therapeutic applications.

Research studies have also explored the use of Methyl 4-chloro-3-fluoropyridine-2-acetate in the synthesis of agrochemicals. The unique combination of functional groups in this compound allows for the creation of pesticides and herbicides with improved efficacy and reduced environmental impact. For example, a recent study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of this compound exhibited strong activity against a range of plant pathogens, making them valuable candidates for agricultural applications.

The synthesis of Methyl 4-chloro-3-fluoropyridine-2-acetate can be achieved through various routes, depending on the desired scale and purity. One common method involves the reaction of 4-chloro-3-fluoropyridine with methyl bromoacetate in the presence of a base such as potassium carbonate. This reaction typically proceeds with high yield and selectivity, making it suitable for both laboratory-scale synthesis and industrial production.

The physical and chemical properties of Methyl 4-chloro-3-fluoropyridine-2-acetate have been extensively studied to optimize its use in various applications. Its solubility profile, thermal stability, and reactivity with different functional groups are crucial factors that influence its performance as an intermediate. For instance, its good solubility in organic solvents facilitates its use in multi-step synthetic processes, while its thermal stability ensures that it can withstand typical reaction conditions without degradation.

In addition to its use as an intermediate, Methyl 4-chloro-3-fluoropyridine-2-acetate has also been investigated for its potential as a building block in materials science. The presence of multiple functional groups allows for the creation of polymers with tailored properties, such as enhanced mechanical strength or improved biocompatibility. Recent advancements in polymer chemistry have led to the development of novel materials incorporating this compound, opening up new avenues for applications in fields such as biomedical engineering and electronics.

The safety profile of Methyl 4-chloro-3-fluoropyridine-2-acetate is another important aspect that has been thoroughly evaluated. While it is generally considered safe for use under controlled conditions, proper handling procedures should be followed to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation during handling and storage.

In conclusion, Methyl 4-chloro-3-fluoropyridine-2-acetate (CAS No. 1807268-94-5) is a valuable compound with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it an attractive intermediate for the synthesis of biologically active molecules and novel materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in various scientific disciplines.